Cas no 312952-07-1 (3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 312952-07-1
• MF: C₁₅H₁₃ClN₄O₂S₂
• MW: 380.872318983078
• CID: 3063375
• PubChem ID: 1221347
• Update Time: 2025-07-15

3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>3-(2-chlorophenyl)-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-methyl-1,2 -oxazole-4-carboxamide
• 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide
• 3-(2-chlorophenyl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide
• SR-01000447701-1
• IFLab1_001940
• AK-968/12119190
• 3-(2-chlorophenyl)-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide
• SR-01000447701
• MLS000109943
• 3-(2-chlorophenyl)-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-methyl-4-isoxazolecarboxamide
• F0453-0275
• 3-(2-chlorophenyl)-N~4~-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-methyl-4-isoxazolecarboxamide
• HMS1417I04
• HMS2324J22
• CHEMBL1539686
• Z26408140
• SMR000105876
• 312952-07-1
• AKOS001307675
• 3-(2-chlorophenyl)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• STK419314
• MLS002540378

• Inchi： 1S/C15H13ClN4O2S2/c1-3-23-15-19-18-14(24-15)17-13(21)11-8(2)22-20-12(11)9-6-4-5-7-10(9)16/h4-7H,3H2,1-2H3,(H,17,18,21)
• InChI Key： XWTFXNCYNFNPLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC2=NN=C(SCC)S2)=O)=C(C)ON=1

Computed Properties

• Exact Mass: 380.0168457Da
• Monoisotopic Mass: 380.0168457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 134Ų

Additional information on 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide

Introduction to 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 312952-07-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number CAS No. 312952-07-1, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The molecular structure of 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a thiadiazole ring and an oxazole moiety is particularly noteworthy, as these heterocycles are known for their involvement in various biological processes. The 2-chlorophenyl group and the ethylsulfanyl substituent further enhance the compound's complexity and may influence its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide has emerged as a promising candidate in this context. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in various diseases. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are crucial in cancer progression.

The synthesis of 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the thiadiazole and oxazole rings necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of this compound is of great interest to researchers in the field of medicinal chemistry. The combination of the 2-chlorophenyl, N-(ethylsulfanyl), and carboxamide functionalities suggests multiple sites for interaction with biological targets. This diversity in binding interactions may contribute to the compound's potential as a lead molecule for drug development. Furthermore, the structural features of this compound make it a valuable scaffold for designing derivatives with enhanced pharmacological properties.

Evaluation of the compound's biological activity has been conducted using various in vitro assays. These studies have revealed interesting insights into its mechanism of action. For example, it has been observed that the presence of the N-(ethylsulfanyl) group enhances binding affinity to certain protein targets. This observation underscores the importance of functional group optimization in drug design.

The potential therapeutic applications of 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide are broad and varied. Given its inhibitory activity against key enzymes and receptors involved in disease pathways, this compound holds promise for treating conditions such as inflammation, neurodegenerative disorders, and metabolic diseases. Additionally, its structural complexity suggests that it could be further modified to develop drugs with targeted action and improved patient outcomes.

In conclusion, the chemical entity CAS No. 312952-07-1, specifically referred to as 3-(2-chlorophenyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yiil -5-methyl -1 , 12 - oxazole - 4 - carboxamide strong>, represents an exciting avenue in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it a compelling candidate for further investigation . As research continues to uncover new therapeutic possibilities , compounds like this one are poised to play a significant role in shaping the future of medicine . p >